Cas no 80880-35-9 (4-Hydroxybutyl Ester 4-Bydroxy-butanoic Acid)

• Product Name: 4-Hydroxybutyl Ester 4-Bydroxy-butanoic Acid
• CAS No: 80880-35-9
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 5729447
• PubChem ID: 88192024
• Update Time: 2025-06-14

4-Hydroxybutyl Ester 4-Bydroxy-butanoic Acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7725825
• BJPPRZUFSHDVDQ-UHFFFAOYSA-N
• 4-hydroxybutyl 4-hydroxybutanoate
• 4-hydroxybutyl(4-hydroxybutyrate)
• 80880-35-9
• Butanoic acid, 4-hydroxy-, 4-hydroxybutyl ester
• 4-Hydroxybutyl Ester 4-Bydroxy-butanoic Acid

• Inchi： 1S/C8H16O4/c9-5-1-2-7-12-8(11)4-3-6-10/h9-10H,1-7H2
• InChI Key： BJPPRZUFSHDVDQ-UHFFFAOYSA-N
• SMILES： O(C(CCCO)=O)CCCCO

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 310.1±27.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)

Additional information on 4-Hydroxybutyl Ester 4-Bydroxy-butanoic Acid

Comprehensive Overview of 4-Hydroxybutyl Ester 4-Hydroxy-butanoic Acid (CAS No. 80880-35-9)

The 4-Hydroxybutyl Ester 4-Hydroxy-butanoic Acid, identified by its CAS No. 80880-35-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and industrial applications. This ester derivative of 4-hydroxybutanoic acid is renowned for its unique chemical properties, making it a versatile ingredient in various formulations. In this article, we delve into the molecular structure, applications, and current trends surrounding this compound, while addressing common queries and industry demands.

Chemically, 4-Hydroxybutyl Ester 4-Hydroxy-butanoic Acid belongs to the class of hydroxy esters, which are characterized by the presence of both hydroxyl and ester functional groups. These functional groups contribute to its solubility in polar solvents and its ability to participate in hydrogen bonding, enhancing its reactivity and compatibility with other compounds. The CAS No. 80880-35-9 serves as a unique identifier, ensuring precise classification and regulatory compliance in global markets.

One of the most prominent applications of 4-Hydroxybutyl Ester 4-Hydroxy-butanoic Acid is in the pharmaceutical industry, where it is utilized as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features make it a valuable building block for drugs targeting neurological and metabolic disorders. Recent studies have explored its potential in prodrug formulations, where it enhances bioavailability and reduces side effects. This aligns with the growing demand for sustainable and efficient drug delivery systems, a hot topic in modern pharmacology.

In the cosmetics sector, 4-Hydroxybutyl Ester 4-Hydroxy-butanoic Acid is prized for its moisturizing and emollient properties. It is often incorporated into skincare products such as creams, lotions, and serums, where it helps maintain skin hydration and improve texture. The rise of clean beauty and green chemistry has further amplified interest in this compound, as consumers increasingly seek eco-friendly and non-toxic alternatives. Manufacturers are leveraging its biodegradability and low irritation potential to meet these evolving preferences.

Industrial applications of 4-Hydroxybutyl Ester 4-Hydroxy-butanoic Acid extend to the production of polymers and specialty chemicals. Its bifunctional nature allows it to act as a crosslinking agent or a monomer in polymerization reactions, contributing to the development of high-performance materials. With the global push toward sustainable manufacturing, researchers are investigating its role in creating biodegradable plastics and adhesives, addressing environmental concerns and regulatory pressures.

From a regulatory standpoint, CAS No. 80880-35-9 is subject to stringent safety and quality standards, ensuring its safe handling and use across industries. Compliance with guidelines such as REACH and FDA regulations is paramount, particularly given the compound's widespread application in consumer products. Companies are investing in advanced analytical techniques, such as HPLC and GC-MS, to monitor purity and detect impurities, reflecting the industry's commitment to product safety and transparency.

In conclusion, 4-Hydroxybutyl Ester 4-Hydroxy-butanoic Acid (CAS No. 80880-35-9) is a multifaceted compound with diverse applications and significant potential for innovation. Its relevance in pharmaceuticals, cosmetics, and industrial chemistry underscores its importance in modern science and technology. As research continues to uncover new uses and benefits, this compound is poised to play a pivotal role in addressing contemporary challenges and meeting consumer demands for sustainable, effective, and safe solutions.